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Compound of Interest

Compound Name: 1,1-Diethylpropargylamine

Cat. No.: B1293935 Get Quote

Technical Guide: 1,1-Diethylpropargylamine
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This technical guide provides an in-depth overview of 1,1-Diethylpropargylamine, also known

as 3-Ethylpent-1-yn-3-amine. This compound is a valuable building block in organic synthesis

and possesses applications in various industrial and research fields.

Table 1: Chemical and Physical Properties of 1,1-Diethylpropargylamine
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Property Value Source(s)

CAS Number 3234-64-8 [1]

Molecular Formula C₇H₁₃N [1][2]

Molecular Weight 111.18 g/mol [3]

Appearance
Clear colorless to slightly

yellow liquid
[2][3]

Boiling Point 132.7 °C at 760 mmHg [2]

71-72 °C at 90 mmHg [3]

Density 0.828 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.4409 [2][3]

Flash Point 21.1 °C (70 °F) [2][3]

pKa 8.79 ± 0.25 (Predicted) [2][3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of propargylamines are crucial for their

effective utilization in research and development.

General Synthesis of a Propargylamine Derivative
This protocol describes a common method for the synthesis of propargylamines, adapted from

documented procedures for related compounds.

Objective: To synthesize a propargylamine via a coupling reaction.

Materials:

Formaldehyde solution (37%)

Diethylamine

Activated carbon supported catalyst (e.g., containing a copper salt)
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Acetylene gas

Nitrogen gas

Solvent (e.g., Toluene)

Reaction vessel (e.g., round-bottom flask) equipped with a stirrer and gas inlet

Distillation apparatus

Procedure:

In the reaction vessel, combine the formaldehyde solution and diethylamine.

Stir the mixture thoroughly at room temperature.

Add the activated carbon supported catalyst to the mixture.

Purge the reactor with nitrogen gas.

Heat the reaction mixture to the desired temperature (e.g., 60 °C).

Introduce acetylene gas into the reaction mixture at a controlled pressure (e.g., 0.1 MPa).

Maintain the reaction for a specified period (e.g., 1.5 hours), monitoring for completion.

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the catalyst.

Purify the crude product by reduced pressure distillation, collecting the fraction at the

appropriate boiling range.

Visualization of a Related Synthesis Workflow:
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General Synthesis of N,N-Diethylpropargylamine
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HPLC Analysis Workflow for 1,1-Diethylpropargylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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